Cas no 66997-44-2 (1,1,2,3,3-Pentachloro-2-methylpropane)

1,1,2,3,3-Pentachloro-2-methylpropane structure
66997-44-2 structure
Product Name:1,1,2,3,3-Pentachloro-2-methylpropane
CAS No:66997-44-2
MF:C4H5Cl5
MW:230.347496747971
CID:2796761
PubChem ID:71368840
Update Time:2025-04-21

1,1,2,3,3-Pentachloro-2-methylpropane Chemical and Physical Properties

Names and Identifiers

    • DTXCID00742630
    • 1,1,2,3,3-Pentachloro-2-methylpropane
    • 66997-44-2
    • DTXSID20791887
    • Inchi: 1S/C4H5Cl5/c1-4(9,2(5)6)3(7)8/h2-3H,1H3
    • InChI Key: LUNODBWXDBHQSF-UHFFFAOYSA-N
    • SMILES: ClC(C)(C(Cl)Cl)C(Cl)Cl

Computed Properties

  • Exact Mass: 229.880439Da
  • Monoisotopic Mass: 227.883389Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

1,1,2,3,3-Pentachloro-2-methylpropane Related Literature

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